Cas no 1234369-95-9 (m-PEG8-aldehyde)

m-PEG8-aldehyde is a monodisperse polyethylene glycol (PEG) derivative featuring an aldehyde functional group at one terminus and a methoxy group at the other. The eight-unit PEG spacer provides excellent hydrophilicity and solubility, while the aldehyde group enables efficient conjugation with primary amines via Schiff base formation, followed by reductive amination for stable linkages. This compound is particularly useful in bioconjugation, surface modification, and crosslinking applications due to its controlled length and reactive specificity. Its high purity and well-defined structure ensure reproducibility in research and industrial settings. m-PEG8-aldehyde is commonly employed in protein PEGylation, nanoparticle functionalization, and hydrogel synthesis.
m-PEG8-aldehyde structure
m-PEG8-aldehyde structure
Product Name:m-PEG8-aldehyde
CAS No:1234369-95-9
MF:C18H36O9
MW:396.47304725647
CID:2857781
PubChem ID:51341011
Update Time:2025-10-28

m-PEG8-aldehyde Chemical and Physical Properties

Names and Identifiers

    • m-PEG8-aldehyde
    • m-PEG7-CH2CH2CHO
    • M-PEG8-CHO
    • m-dPEG(R)8-Propionaldehyde
    • alpha-Methoxy-omega-propanal octa(ethylene glycol)
    • 3-[2-[2-[2-[2-[2-[2-(2-methoxyethoxy)ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]propanal
    • mPEG8-CH2CH2CHO
    • BP-21581
    • SB67225
    • SCHEMBL17021463
    • 2,5,8,11,14,17,20,23-octaoxahexacosan-26-al
    • MFCD13184990
    • mPEG8-pAld
    • DA-75732
    • 1234369-95-9
    • HY-130185
    • m-PEG7-CH2CH2CHO?
    • mPEG8-Propionaldehyde
    • AKOS030213530
    • CS-0105440
    • Inchi: 1S/C18H36O9/c1-20-5-6-22-9-10-24-13-14-26-17-18-27-16-15-25-12-11-23-8-7-21-4-2-3-19/h3H,2,4-18H2,1H3
    • InChI Key: VWFQSSVTZOVAOM-UHFFFAOYSA-N
    • SMILES: O(CCOCCOCCOCCC=O)CCOCCOCCOCCOC

Computed Properties

  • Exact Mass: 396.235933g/mol
  • Monoisotopic Mass: 396.235933g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 24
  • Complexity: 280
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.5
  • Topological Polar Surface Area: 90.9
  • Molecular Weight: 396.5g/mol

m-PEG8-aldehyde Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
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1234369-95-9 95%
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TRC
P999688-50mg
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P999688-100mg
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Apollo Scientific
BIPG1577-100mg
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£389.00 2023-08-31
abcr
AB259743-100 mg
alpha-Methoxy-omega-propanal octa(ethylene glycol)
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€210.00 2022-06-11
abcr
AB259743-1 g
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Additional information on m-PEG8-aldehyde

m-PEG8-Aldehyde: A Comprehensive Overview

m-PEG8-aldehyde, also known as 8-arm polyethylene glycol aldehyde, is a versatile and advanced chemical compound with the CAS number 1234369-95-9. This compound is a derivative of polyethylene glycol (PEG), a widely used polymer in various industries due to its unique properties, such as biocompatibility, water solubility, and low immunogenicity. The aldehyde functional group in m-PEG8-aldehyde adds further functionality, making it a valuable building block in drug delivery systems, bioconjugation, and material science.

The structure of m-PEG8-aldehyde consists of a central core connected to eight PEG chains, each terminated with an aldehyde group. This design provides a highly branched structure with multiple reactive sites, enabling efficient cross-linking and conjugation with other molecules. Recent studies have highlighted the potential of this compound in developing advanced biomaterials for tissue engineering and regenerative medicine. For instance, researchers have utilized m-PEG8-aldehyde to create hydrogels with tunable mechanical properties and controlled drug release capabilities.

In the field of drug delivery, m-PEG8-aldehyde has shown promise as a platform for creating nanoparticles and micelles. Its high surface functionality allows for the attachment of targeting ligands, such as antibodies or peptides, enabling precise delivery of therapeutic agents to specific tissues or cells. A 2023 study published in Nano Letters demonstrated that m-PEG8-aldehyde-based nanoparticles could significantly enhance the efficacy of anticancer drugs by reducing off-target effects and improving tumor accumulation.

Beyond its applications in medicine, m-PEG8-aldehyde is also gaining attention in the development of sensors and diagnostic tools. Its ability to form stable conjugates with enzymes or other biomolecules makes it ideal for creating biosensors with high sensitivity and specificity. For example, researchers have employed m-PEG8-aldehyde to develop glucose biosensors with improved stability under physiological conditions.

The synthesis of m-PEG8-aldehyde typically involves multi-step chemical reactions, including polymerization and functionalization. Recent advancements in green chemistry have led to more sustainable methods for producing this compound, reducing environmental impact while maintaining high purity and performance. These developments align with the growing demand for eco-friendly materials in the pharmaceutical and biotechnology industries.

In conclusion, m-PEG8-aldehyde (CAS No: 1234369-95-9) is a cutting-edge compound with diverse applications across multiple disciplines. Its unique structure and functional properties make it an invaluable tool in drug delivery, biomaterials development, and diagnostics. As research continues to uncover new potential uses for this compound, it is poised to play an increasingly important role in advancing modern science and technology.

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